Cas no 90035-35-1 (1(2H)-Naphthalenone, 3,4-dihydro-3-(4-nitrophenyl)-)
90035-35-1 structure
Product Name:1(2H)-Naphthalenone, 3,4-dihydro-3-(4-nitrophenyl)-
CAS No:90035-35-1
MF:C16H13NO3
MW:267.279324293137
CID:795958
PubChem ID:20280943
Update Time:2025-04-19
1(2H)-Naphthalenone, 3,4-dihydro-3-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1(2H)-Naphthalenone, 3,4-dihydro-3-(4-nitrophenyl)-
- 3-(4-nitrophenyl)-3,4-dihydro-2H-naphthalen-1-one
- DTXSID20604600
- 3-(4-Nitrophenyl)-3,4-dihydronaphthalen-1(2H)-one
- 90035-35-1
- SCHEMBL10985659
-
- Inchi: 1S/C16H13NO3/c18-16-10-13(9-12-3-1-2-4-15(12)16)11-5-7-14(8-6-11)17(19)20/h1-8,13H,9-10H2
- InChI Key: LJXQMISDXSUPAA-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2CC(C2C=CC(=CC=2)[N+](=O)[O-])C1
Computed Properties
- Exact Mass: 267.08954328g/mol
- Monoisotopic Mass: 267.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 62.9Ų
1(2H)-Naphthalenone, 3,4-dihydro-3-(4-nitrophenyl)- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
90035-35-1 (1(2H)-Naphthalenone, 3,4-dihydro-3-(4-nitrophenyl)-) Related Products
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